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Compound of Interest

Compound Name: 1,1-Dichloro-1,2-difluoroethane

Cat. No.: B167932 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 1,1-Dichloro-1,2-
difluoroethane (HCFC-132c), compiled from various sources. It is intended to serve as a

technical resource for professionals in research and development who may handle or be

exposed to this substance.

Chemical Identification
Identifier Value

Chemical Name 1,1-Dichloro-1,2-difluoroethane

Synonyms HCFC-132c, R-132c

CAS Number 1842-05-3[1][2]

Molecular Formula C2H2Cl2F2[1][2]

Molecular Weight 134.93 g/mol [1]

Chemical Structure Cl2CF-CH2F

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 1,1-Dichloro-1,2-
difluoroethane.
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Property Value

Appearance Colorless, odorless non-flammable liquid[1]

Boiling Point 45.1 °C[1]

Melting Point -106.5 °C[1]

Solubility Data not readily available.

Vapor Pressure Data not readily available.

Vapor Density Data not readily available.

Hazard Identification and GHS Classification
1,1-Dichloro-1,2-difluoroethane is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification Code Description

Acute Toxicity (Oral) H301 Toxic if swallowed[1]

Acute Toxicity (Inhalation) H331 Toxic if inhaled[1]

Signal Word: Danger[1]

Hazard Pictogram:

alt text

Toxicological Information
Detailed quantitative toxicological data for 1,1-Dichloro-1,2-difluoroethane is not readily

available in the public domain.
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Toxicity Metric Value

Acute Oral Toxicity (LD50) Data not available.

Acute Inhalation Toxicity (LC50) Data not available.

Skin Corrosion/Irritation Data not available.

Serious Eye Damage/Irritation Data not available.

Respiratory or Skin Sensitization Data not available.

Germ Cell Mutagenicity Data not available.

Carcinogenicity Data not available.

Reproductive Toxicity Data not available.

Specific Target Organ Toxicity (Single Exposure) Data not available.

Specific Target Organ Toxicity (Repeated

Exposure)
Data not available.

Aspiration Hazard Data not available.

Exposure Controls and Personal Protection
As specific occupational exposure limits for 1,1-Dichloro-1,2-difluoroethane are not

established, general precautionary measures for handling toxic chemicals should be followed.

Exposure Limit Value

OSHA Permissible Exposure Limit (PEL) Not established.

ACGIH Threshold Limit Value (TLV) Not established.

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses or goggles.
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Skin Protection: Chemical-resistant gloves.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors if ventilation is inadequate.

Fire and Explosion Hazard Data
Property Value

Flammability Non-flammable liquid[1]

Flash Point Not applicable.

Autoignition Temperature Data not available.

Flammable Limits Not applicable.

Suitable Extinguishing Media
Use extinguishing media appropriate for the

surrounding fire.

Hazardous Combustion Products

May produce toxic and corrosive gases such as

hydrogen chloride and hydrogen fluoride upon

decomposition.

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented in this

document are not available in the publicly accessible safety data sheets and related literature.

Toxicological studies for substances of this nature typically follow standardized OECD

(Organisation for Economic Co-operation and Development) guidelines for testing of chemicals.

Hazard Relationships
The following diagram illustrates the primary hazards associated with 1,1-Dichloro-1,2-
difluoroethane and the logical flow of potential health effects.
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Caption: Key hazards of 1,1-Dichloro-1,2-difluoroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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